Cas no 1260791-58-9 (2-methyl-4-(pyrrolidin-3-yl)pyridine)

• Product Name: 2-methyl-4-(pyrrolidin-3-yl)pyridine
• CAS No: 1260791-58-9
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 6039535
• PubChem ID: 82596356
• Update Time: 2025-06-07

2-methyl-4-(pyrrolidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(pyrrolidin-3-yl)pyridine
• Pyridine, 2-methyl-4-(3-pyrrolidinyl)-
• 1260791-58-9
• EN300-1828721
• SCHEMBL20281434

• Inchi： 1S/C10H14N2/c1-8-6-9(3-5-12-8)10-2-4-11-7-10/h3,5-6,10-11H,2,4,7H2,1H3
• InChI Key： OTRLXVUJVBXBCZ-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(C2CCNC2)=C1

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 2-methyl-4-(pyrrolidin-3-yl)pyridine

Recent Advances in the Study of 2-methyl-4-(pyrrolidin-3-yl)pyridine (CAS: 1260791-58-9) in Chemical Biology and Pharmaceutical Research

The compound 2-methyl-4-(pyrrolidin-3-yl)pyridine (CAS: 1260791-58-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, featuring a pyridine core substituted with a pyrrolidine moiety, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in drug discovery. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating neurological disorders and infectious diseases.

One of the most notable advancements in the study of 2-methyl-4-(pyrrolidin-3-yl)pyridine is its application in the development of novel kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. Researchers have synthesized derivatives of this compound to explore their inhibitory effects on specific kinases, such as JAK and PI3K, which are implicated in autoimmune diseases and oncology. Preliminary results indicate that certain derivatives exhibit promising selectivity and potency, making them viable candidates for further preclinical evaluation.

In addition to its role in kinase inhibition, 2-methyl-4-(pyrrolidin-3-yl)pyridine has been studied for its potential as a modulator of neurotransmitter receptors. Recent in vitro and in vivo studies suggest that this compound may interact with nicotinic acetylcholine receptors (nAChRs), which are involved in cognitive function and addiction. These findings open new avenues for the development of therapeutics targeting neurodegenerative diseases such as Alzheimer's and Parkinson's, as well as smoking cessation aids.

The synthesis of 2-methyl-4-(pyrrolidin-3-yl)pyridine has also seen significant improvements, with researchers developing more efficient and scalable routes. A recent publication in the Journal of Medicinal Chemistry highlights a novel catalytic asymmetric synthesis method that yields the compound with high enantiomeric purity. This advancement is crucial for ensuring the consistency and quality of the compound in large-scale pharmaceutical production.

Despite these promising developments, challenges remain in the clinical translation of 2-methyl-4-(pyrrolidin-3-yl)pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and optimization. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring these compounds to the market.

In conclusion, 2-methyl-4-(pyrrolidin-3-yl)pyridine (CAS: 1260791-58-9) represents a versatile scaffold with significant potential in drug discovery. Its applications in kinase inhibition and neurotransmitter modulation highlight its broad therapeutic relevance. Continued research and development efforts are expected to yield novel therapeutics that address unmet medical needs in neurology, oncology, and beyond.